Cas no 1013772-81-0 (N-[(furan-2-yl)methyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product name: N-[(furan-2-yl)methyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1013772-81-0
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 6287641
• PubChem ID: 16952621

N-[(furan-2-yl)methyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(furan-2-yl)methyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• F2446-0577
• N-(furan-2-ylmethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• N-(furan-2-ylmethyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethylpyrazole-3-carboxamide
• 1013772-81-0
• AKOS024649013

• Inchi： 1S/C19H18N4O3S/c1-12-10-14(21-22(12)2)18(24)23(11-13-6-5-9-26-13)19-20-17-15(25-3)7-4-8-16(17)27-19/h4-10H,11H2,1-3H3
• InChI Key： XFHBCAGFNWFMKY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C(C1C=C(C)N(C)N=1)=O)CC1=CC=CO1)OC

Computed Properties

• Exact Mass: 382.10996162g/mol
• Monoisotopic Mass: 382.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: 3.3

Additional information on N-[(furan-2-yl)methyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

N-[(furan-2-yl)methyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1013772-81-0, known as N-[(furan-2-yl)methyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its unique chemical properties and structural features. Recent studies have highlighted its potential as a lead compound in drug discovery and as a versatile building block in organic synthesis.

The molecular structure of N-[(furan-2-yl)methyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-pyrazole-carboxamide is characterized by the presence of multiple functional groups, including a pyrazole ring, a benzothiazole moiety, and a furan substituent. These groups contribute to its biological activity and chemical reactivity. The pyrazole ring, in particular, is known for its ability to act as a hydrogen bond donor or acceptor, which enhances its interaction with biological targets. The benzothiazole group adds aromatic stability and potential for conjugation, while the furan substituent introduces electron-donating properties that can influence the compound's electronic behavior.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare this compound using modular assembly strategies. For instance, coupling reactions involving aryl halides and carboxylic acids have been employed to construct the amide bond at the core of the molecule. Additionally, the use of transition metal catalysts has enabled precise control over the stereochemistry and regioselectivity of these reactions.

One of the most promising applications of N-[furanmethyl]-N-[benzothiazolyl]-pyrazole-carboxamide lies in its potential as an agrochemical. Studies have demonstrated that this compound exhibits potent pesticidal activity against various insect pests and pathogens. Its ability to disrupt key biochemical pathways in target organisms makes it a valuable candidate for developing eco-friendly pesticides. Furthermore, its selectivity towards agricultural pests over non-target species has been validated through extensive bioassays.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for drug development. Preclinical studies indicate that it possesses anti-inflammatory and antioxidant properties due to its ability to modulate cellular signaling pathways. Researchers are currently investigating its efficacy in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of N-[furanmethyl]-N-[benzothiazolyl]-pyrazole-carboxamide also makes it an attractive candidate for materials science applications. Its aromaticity and conjugated system make it suitable for use in organic electronics. Recent experiments have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices due to its ability to efficiently transport charge carriers.

From an environmental standpoint, researchers are evaluating the biodegradability and eco-toxicity of this compound to ensure its safe application in agricultural and industrial settings. Preliminary results suggest that it degrades under aerobic conditions without releasing harmful byproducts.

In conclusion, N-[furanmethyl]-N-[benzothiazolyl]-pyrazole-carboxamide (CAS No. 1013772810) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable asset for future innovations in pharmaceuticals, agrochemicals, and materials science.